1-Fluoro-2-[(3-fluorophenyl)sulfanylmethyl]benzene

Specification

• Molecular Formula: C13H10F2S
• Molecular Weight: 236.28 g/mol
• IUPAC Name: 1-fluoro-2-[(3-fluorophenyl)sulfanylmethyl]benzene
• Standard InChI: InChI=1S/C13H10F2S/c14-11-5-3-6-12(8-11)16-9-10-4-1-2-7-13(10)15/h1-8H,9H2
• Standard InChI Key: RKCXYXBIKALESH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=CC=CC(=C2)F)F
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=CC=CC(=C2)F)F

Introduction

1-Fluoro-2-[(3-fluorophenyl)sulfanylmethyl]benzene is a complex organic compound belonging to the class of organofluorine compounds. It features a benzene ring substituted with a fluorine atom and a sulfanylmethyl group, which is further linked to a 3-fluorophenyl moiety. This unique structure contributes to its potential applications in various fields, including pharmaceuticals and materials science.

Synthesis Methods

The synthesis of 1-Fluoro-2-[(3-fluorophenyl)sulfanylmethyl]benzene can be achieved through several chemical methods. A practical approach involves starting with 3-fluorobenzyl chloride and reacting it with sodium sulfide in a polar aprotic solvent to facilitate nucleophilic substitution. Optimizing reaction conditions such as temperature and time is crucial for achieving high yields.

Chemical Reactions and Mechanisms

This compound can participate in various chemical reactions, including electrophilic substitutions. For instance, when subjected to strong electrophiles like bromine in the presence of Lewis acids, it may yield polysubstituted derivatives. The choice of solvent and temperature is critical for controlling selectivity and yield.

Spectroscopic Characterization

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are employed to characterize this compound further. These methods provide insights into its structural features and confirm synthesis outcomes.

Potential Applications

1-Fluoro-2-[(3-fluorophenyl)sulfanylmethyl]benzene has potential applications in medicinal chemistry, particularly as a building block for more complex molecules. Its unique structure suggests uses in pharmaceuticals and materials science.